Cas no 361382-81-2 (1H-Imidazo[4,5-b]pyrazin-2-amine)

1H-Imidazo[4,5-b]pyrazin-2-amine is a heterocyclic organic compound featuring a fused imidazo-pyrazine core, which serves as a versatile scaffold in medicinal chemistry and pharmaceutical research. Its structure enables diverse functionalization, making it valuable for the development of biologically active molecules, particularly in kinase inhibition and anticancer agent design. The compound exhibits favorable binding affinity due to its nitrogen-rich aromatic system, facilitating interactions with target proteins. Its synthetic accessibility and stability further enhance its utility as a key intermediate in drug discovery. Researchers leverage its modular framework to explore structure-activity relationships, optimizing potency and selectivity in therapeutic applications.
1H-Imidazo[4,5-b]pyrazin-2-amine structure
361382-81-2 structure
Product Name:1H-Imidazo[4,5-b]pyrazin-2-amine
CAS No:361382-81-2
MF:C5H5N5
MW:135.126699209213
CID:921053
PubChem ID:6917447
Update Time:2025-10-19

1H-Imidazo[4,5-b]pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazo[4,5-b]pyrazin-2-amine
    • AC1OCE7A
    • AG-F-25760
    • AK-29221
    • CHEMBL450395
    • CTK4H5964
    • SureCN1514280
    • AKOS006291751
    • G64507
    • 361382-81-2
    • CCG-262018
    • DB-375275
    • DTXSID30426057
    • CS-0451660
    • 2-amino-imidazo(4,5-b)pyrazine
    • CMLDBU00003529
    • SCHEMBL1514280
    • Inchi： 1S/C5H5N5/c6-5-9-3-4(10-5)8-2-1-7-3/h1-2H,(H3,6,7,8,9,10)
    • InChI Key： ICNRJMRTXYQGEC-UHFFFAOYSA-N
    • SMILES： N1C(N)=NC2C1=NC=CN=2

Computed Properties

  • Exact Mass: 135.05400
  • Monoisotopic Mass: 135.05449518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 80.5Ų

Experimental Properties

  • PSA: 80.48000
  • LogP: 0.51630

1H-Imidazo[4,5-b]pyrazin-2-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Imidazo[4,5-b]pyrazin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A099001507-1g
1H-Imidazo[4,5-b]pyrazin-2-amine
 361382-81-2 95%
1g
 $568.88 2023-09-02
Chemenu
CM168215-1g
1H-imidazo[4,5-b]pyrazin-2-amine
 361382-81-2 95%
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 $*** 2023-05-30
1PlusChem
1P00C6QQ-50mg
1H-IMIDAZO[4,5-B]PYRAZIN-2-AMINE
 361382-81-2 95%
50mg
 $257.00 2024-05-04
1PlusChem
1P00C6QQ-100mg
1H-IMIDAZO[4,5-B]PYRAZIN-2-AMINE
 361382-81-2 95%
100mg
 $435.00 2024-05-04
1PlusChem
1P00C6QQ-250mg
1H-IMIDAZO[4,5-B]PYRAZIN-2-AMINE
 361382-81-2 95%
250mg
 $725.00 2024-05-04
1PlusChem
1P00C6QQ-1g
1H-IMIDAZO[4,5-B]PYRAZIN-2-AMINE
 361382-81-2 95%
1g
 $1922.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1522327-1g
1H-imidazo[4,5-b]pyrazin-2-amine
 361382-81-2 98%
1g
 ￥4464.00 2024-05-16
abcr
AB635176-250mg
1H-Imidazo[4,5-b]pyrazin-2-amine; .
 361382-81-2
250mg
 €1643.90 2025-04-19

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